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Compound of Interest

Compound Name: Benzyl hexanoate

Cat. No.: B1584606

Essential Safety and Handling Guide for Benzyl
Hexanoate

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety protocols and logistical plans for handling
Benzyl hexanoate in a laboratory setting. Our commitment is to furnish comprehensive safety

information that extends beyond the product itself, fostering a culture of safety and building
deep trust within the scientific community.

Chemical Safety Data

The following table summarizes key safety and property information for Benzyl hexanoate.
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Property Value Reference
Molecular Formula C13H1802 [1]
Molecular Weight 206.28 g/mol [1]
CAS Number 6938-45-0 [2]
Colorless liquid (based on
Appearance . .
general chemical properties)
Fruity, floral (apricot, gardenia,
Odor R4 @p J [2]

jasmine, pineapple)

GHS Hazard Classification

Not classified as hazardous
under GHS criteria by a
majority of reports. However, it
is crucial to handle all
chemicals with appropriate

caution.

[1]

Occupational Exposure Limits
(OELs)

No specific occupational
exposure limits have been
established for Benzyl

hexanoate.

[3]4]

Personal Protective Equipment (PPE)

When handling Benzyl hexanoate, the following personal protective equipment is mandatory

to ensure personal safety and prevent exposure.

Standard Laboratory Handling

e Eye and Face Protection: Chemical safety goggles or glasses are required. A face shield

should be worn when there is a risk of splashing.[5]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential to prevent

skin contact.[3] Always inspect gloves for integrity before use.

» Body Protection: A standard laboratory coat must be worn.[3]
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o Respiratory Protection: Not generally required under normal, well-ventilated conditions. If
vapors or aerosols are likely to be generated, use a NIOSH-approved respirator with an
organic vapor cartridge.

Emergency Situations (e.g., Spills)

In the event of a large spill or release in a poorly ventilated area, a higher level of respiratory
protection, such as a self-contained breathing apparatus (SCBA), may be necessary.[6]

Operational Plan for Handling Benzyl Hexanoate

Follow these step-by-step procedures for the safe handling of Benzyl hexanoate.

Pre-Handling Preparations

e Ventilation: Ensure the work area is well-ventilated, preferably within a chemical fume hood.

[3]

o Safety Equipment Check: Verify that safety showers and eyewash stations are accessible
and in good working order.[5]

o Gather Materials: Have all necessary equipment and reagents ready before starting the
experiment to minimize movement and potential for spills.

» Review SDS: Always review the Safety Data Sheet (SDS) for Benzyl hexanoate before
beginning any new procedure.

Handling Procedure

e Don PPE: Put on all required personal protective equipment as outlined above.

o Dispensing: Carefully dispense the required amount of Benzyl hexanoate, avoiding
splashing or the creation of aerosols.

e Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.
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o Transfers: Use appropriate tools (e.g., pipettes, graduated cylinders) for transferring the
chemical to prevent spills.

e Immediate Cleanup: Clean up any small drips or spills immediately with an absorbent
material.

Post-Handling Procedures

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
solvent.

» Doffing PPE: Remove gloves and lab coat before leaving the work area. Wash hands
thoroughly with soap and water.[4]

o Storage: Store Benzyl hexanoate in a tightly sealed, properly labeled container in a cool,
dry, and well-ventilated area away from incompatible materials.[3]

Disposal Plan for Benzyl Hexanoate Waste

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

Waste Segregation

e Liquid Waste: Collect all liquid waste containing Benzyl hexanoate in a designated, labeled,
and sealed waste container. Do not mix with incompatible waste streams.

e Solid Waste: Contaminated solid waste (e.g., absorbent pads, gloves, paper towels) should
be collected in a separate, clearly labeled solid waste container.

Waste Container Management

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Benzyl hexanoate,” and any other components in the waste stream.

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and has secondary containment.
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Final Disposal

» Professional Disposal Service: Arrange for the disposal of all Benzyl hexanoate waste
through a licensed professional waste disposal service.[7]

o Regulatory Compliance: Ensure that all local, state, and federal regulations regarding
hazardous waste disposal are strictly followed.[8]

Experimental Workflow and Safety Protocol
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Start: Experiment Planning

1. Pre-Handling Preparations
- Check Ventilation
- Inspect Safety Equipment
- Review SDS

'

2. Handling Procedure
- Don PPE

- Dispense Chemical

- Perform Experiment

Safety Oversight

3. Post-Handling Procedures

- Decontaminate Area . S .
- Doff PPE Wear Appropriate PPE> Spill Kit AcceSS|bIe>

- Store Chemical

Y

4. Waste Disposal
- Segregate Waste
- Label Containers
- Arrange for Pickup

End: Documentation

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Benzyl Hexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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